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Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for Jasmine Lactone. Specific safety data for Jasmine Lactone-d2 is limited. The
information presented here is based on the non-deuterated form and should be used as a
primary guideline. Deuteration may alter the metabolic and toxicological properties of the
molecule.[1] A thorough risk assessment should be conducted by qualified professionals before
handling Jasmine Lactone-d2.

Introduction

Jasmine Lactone-d2 is the deuterated form of Jasmine Lactone, a volatile compound known
for its characteristic floral and fruity scent.[1] While Jasmine Lactone is utilized in the fragrance
and flavor industries, the deuterated version is more likely to be used in research settings,
particularly in metabolic and pharmacokinetic studies.[1] Understanding the safety and
handling of this compound is crucial for researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

Jasmine Lactone is classified as a hazardous substance. The following table summarizes its
GHS classification.
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Table 1: GHS Classification of Jasmine Lactone

Hazard Class Category Hazard Statement
Flammable Liquids 4 Combustible liquid

Acute Toxicity, Oral 4 Harmful if swallowed

Skin Irritation 2 Causes skin irritation

Eye Irritation 2A Causes serious eye irritation

Hazardous to the Aquatic

Environment, Chronic

Toxic to aquatic life with long

lasting effects

Source:[2][3]

Signal Word: Warning

Hazard Statements:

Combustible liquid.

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

Toxic to aquatic life with long lasting effects.

Precautionary Statements:

Avoid release to the environment.

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

Wear protective gloves/protective clothing/eye protection/face protection.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
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e |F ON SKIN: Wash with plenty of soap and water.

e |IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

« If skin irritation or rash occurs: Get medical advice/attention.
o If eye irritation persists: Get medical advice/attention.

e Rinse mouth.

» Store in a well-ventilated place. Keep cool.

» Dispose of contents/container in accordance with local/regional/national/international
regulations.

Physical and Chemical Properties

Understanding the physical and chemical properties of Jasmine Lactone is essential for safe
handling and storage.

Table 2: Physical and Chemical Properties of Jasmine Lactone
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Property Value Reference

Appearance Colorless to pale yellow liquid

Sweet, floral, jasmine-like,

Odor fruity

Molecular Formula C10H1602

Molecular Weight 168.24 g/mol

Boiling Point 130 °C @ 3 mmHg

Flash Point 110 °C (230 °F) - closed cup

Density 0.963 - 0.970 g/cm3 @ 25°C
Practically insoluble in water;

Solubility Soluble in ethanol and organic

solvents

0.004 mmHg @ 25 °C

Vapor Pressure )
(estimated)

Experimental Protocols: Safe Handling and

Emergency Procedures
Engineering Controls

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation should be used to control
the emission of vapors at the source.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.
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Handling Procedures

e Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Keep away from ignition sources.

Wash hands thoroughly after handling.

Use only in a well-ventilated area.

Storage Requirements

o Store in a cool, dry, well-ventilated place away from heat and direct sunlight.
o Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures

o Small Spills: Absorb with an inert material (e.g., sand, earth) and place in a suitable
container for disposal.

o Large Spills: Evacuate the area. Ventilate the area and remove all sources of ignition.
Prevent entry into waterways, sewers, basements, or confined areas. Dike the spilled
material, where this is possible.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: The product is a combustible liquid. Vapors may form explosive mixtures
with air.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

First-Aid Measures

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get
medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops and
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Get medical attention
immediately.

Ingestion: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Get medical attention immediately.

Visualizations
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of chemical substances.

First-Aid Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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